Cas no 1859719-70-2 ((2,2-Difluorocyclohexyl)methanethiol)

• Product Name: (2,2-Difluorocyclohexyl)methanethiol
• CAS No: 1859719-70-2
• MF: C₇H₁₂F₂S
• MW: 166.231987953186
• MDL: MFCD32875100
• CID: 5616439
• PubChem ID: 130908697
• Update Time: 2025-05-21

(2,2-Difluorocyclohexyl)methanethiol Chemical and Physical Properties

Names and Identifiers

• (2,2-difluorocyclohexyl)methanethiol
• Cyclohexanemethanethiol, 2,2-difluoro-
• 1859719-70-2
• EN300-3191496
• (2,2-Difluorocyclohexyl)methanethiol

• MDL： MFCD32875100
• Inchi： 1S/C7H12F2S/c8-7(9)4-2-1-3-6(7)5-10/h6,10H,1-5H2
• InChI Key： SCBLWKKNAPOIBI-UHFFFAOYSA-N
• SMILES： SCC1CCCCC1(F)F

Computed Properties

• Exact Mass: 166.06277788g/mol
• Monoisotopic Mass: 166.06277788g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 1Ų

Experimental Properties

• Density: 1.09±0.1 g/cm3(Predicted)
• Boiling Point: 193.1±10.0 °C(Predicted)
• pka: 10.34±0.10(Predicted)

Additional information on (2,2-Difluorocyclohexyl)methanethiol

Introduction to (2,2-Difluorocyclohexyl)methanethiol (CAS No. 1859719-70-2)

The compound (2,2-Difluorocyclohexyl)methanethiol (CAS No. 1859719-70-2) is a specialized organic compound with a unique structure that combines a cyclohexane ring substituted with two fluorine atoms at the 2-position and a methanethiol group (-SH). This compound has garnered attention in various fields due to its potential applications in materials science, pharmaceuticals, and advanced chemical synthesis. Recent studies have highlighted its role in the development of novel materials with tailored properties, making it a subject of interest for researchers and industry professionals alike.

The cyclohexane ring in this compound serves as a rigid framework, while the fluorine substituents introduce electronic and steric effects that can influence the compound's reactivity and stability. The methanethiol group adds a sulfur-containing functionality, which can participate in various chemical reactions, including thiol-based coupling reactions and the formation of disulfide bonds. These features make (2,2-Difluorocyclohexyl)methanethiol a versatile building block in organic synthesis.

Recent research has explored the use of (2,2-Difluorocyclohexyl)methanethiol in the development of advanced materials such as stimuli-responsive polymers and self-healing materials. The compound's ability to form disulfide bonds under specific conditions has been leveraged to create dynamic materials that can respond to environmental changes, such as temperature or pH levels. This property has significant implications for applications in drug delivery systems and adaptive materials.

In the pharmaceutical industry, (2,2-Difluorocyclohexyl)methanethiol has been investigated as a potential precursor for bioactive molecules. Its unique structure allows for the creation of compounds with enhanced pharmacokinetic properties, including improved solubility and bioavailability. Researchers have also explored its role in the synthesis of anti-inflammatory agents and antioxidants, highlighting its potential in drug discovery.

The synthesis of (2,2-Difluorocyclohexyl)methanethiol involves a multi-step process that typically begins with the fluorination of cyclohexane derivatives followed by the introduction of the methanethiol group through nucleophilic substitution or coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields.

From an environmental perspective, understanding the degradation pathways of (2,2-Difluorocyclohexyl)methanethiol is crucial for assessing its impact on ecosystems. Studies have shown that the compound undergoes microbial degradation under aerobic conditions, with intermediates forming that can be further mineralized into harmless byproducts. This information is essential for ensuring sustainable practices in its production and application.

In conclusion, (2,2-Difluorocyclohexyl)methanethiol (CAS No. 1859719-70-2) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in organic synthesis, materials science, and pharmaceutical research. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing technological and medical innovations.